Cas no 2171802-98-3 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• CAS No: 2171802-98-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6050599
• PubChem ID: 165807557
• Update Time: 2025-06-08

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• EN300-1542884
• 2171802-98-3
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid

• Inchi： 1S/C28H28N2O5/c1-17(25(31)32)18-12-14-19(15-13-18)29-26(33)28(2,3)30-27(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,17,24H,16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XRTZINANIMIGOU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=CC=1)C(C(=O)O)C)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid and Its Significance in Modern Chemical Biology

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid, identified by its CAS number 2171802-98-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups, including an amide linkage and a fluorene moiety, positions this compound as a versatile scaffold for further chemical modifications and biological evaluations.

The fluorene component in the molecular structure is particularly noteworthy, as fluorene derivatives are widely recognized for their stability and luminescent properties. These characteristics make fluorene-based compounds valuable tools in biochemical assays and imaging techniques. The presence of the methoxycarbonyl group further enhances the reactivity of the molecule, allowing for diverse synthetic pathways that can be tailored to specific research objectives. Such modifications are crucial in developing novel bioactive molecules capable of interacting with biological targets with high specificity.

In recent years, there has been a growing emphasis on the development of protease inhibitors, particularly those targeting serine proteases, which play pivotal roles in various physiological and pathological processes. The amide functionality in 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid suggests potential as a protease inhibitor scaffold. Proteases are enzymes that catalyze the hydrolysis of peptide bonds, and their dysregulation is associated with numerous diseases, including cancer, inflammation, and infectious disorders. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments that modulate disease progression effectively.

The 9H-fluoren-9-yl moiety not only contributes to the structural complexity but also offers opportunities for optimization through medicinal chemistry approaches. Fluorene derivatives have been extensively studied for their applications in organic light-emitting diodes (OLEDs) and photodynamic therapy due to their excellent photophysical properties. However, their role in biological systems is equally compelling. The ability to incorporate such motifs into pharmacophores allows for the development of compounds with enhanced bioavailability and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for potential drug candidates. Techniques such as molecular docking and virtual screening have become indispensable tools in identifying promising scaffolds like 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid. These methods allow researchers to predict the binding affinity of a compound to its target protein, thereby reducing the time and cost associated with experimental trials. The integration of machine learning algorithms has further refined these processes, making it possible to predict biological activity with greater accuracy.

The synthesis of 2171802-98-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the amide bond, which is critical for maintaining the structural integrity of the molecule. The use of protecting groups is often necessary to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both the environmental impact and the overall cost of production.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify novel therapeutic applications. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases involved in cancer signaling pathways. Additionally, its ability to cross cell membranes makes it a promising candidate for drug delivery systems designed to enhance therapeutic efficacy.

The role of fluorene derivatives in medicinal chemistry extends beyond their structural contributions; they also offer unique advantages in terms of chemical diversity and functionalization possibilities. Researchers can modify various parts of the fluorene core while maintaining its inherent properties, leading to a wide range of bioactive molecules. This flexibility is particularly valuable when designing drugs that require specific pharmacokinetic profiles or when targeting enzymes with complex binding sites.

In conclusion,2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid (CAS 2171802-98-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug discovery, make it a valuable asset for researchers seeking to develop novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through innovative molecular design.